Cas no 79923-51-6 (6,7-Isoquinolinediol, 1,2,3,4-tetrahydro-1-methyl-, hydrochloride)

• Product Name: 6,7-Isoquinolinediol, 1,2,3,4-tetrahydro-1-methyl-, hydrochloride
• CAS No: 79923-51-6
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 4460676
• PubChem ID: 12313588
• Update Time: 2025-10-28

6,7-Isoquinolinediol, 1,2,3,4-tetrahydro-1-methyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,7-Isoquinolinediol, 1,2,3,4-tetrahydro-1-methyl-, hydrochloride
• WSVCGYSRZYNJMC-UHFFFAOYSA-O
• (+/-)-Salsolinol hydrochloride
• 79923-51-6
• AKOS024015211
• 1C0F27WEAL
• (+/-)-Salsolinol, Hydrochloride
• 70681-20-8
• 1-methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol;hydrochloride
• rac-1-Methyl-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline
• 1-Methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol--hydrogen chloride (1/1)
• DB-017871
• (+-)-Salsolinol hydrochloride
• Salsolinol hydrochloride, (+/-)-
• (1S)-1-methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol hydrochloride
• Salsolinol HCl
• Salsolinol (Hydrochloride)
• 6,7-ISOQUINOLINEDIOL, 1,2,3,4-TETRAHYDRO-1-METHYL-, HYDROCHLORIDE (1:1)
• UNII-1C0F27WEAL
• 1-methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol hydrochloride
• rac Salsolinol Hydrochloride
• Q27252212
• CS-0109739
• (R/S)-salsolinol
• DTXSID60990913
• GLXC-20936

• Inchi： 1S/C10H13NO2.ClH/c1-6-8-5-10(13)9(12)4-7(8)2-3-11-6;/h4-6,11-13H,2-3H2,1H3;1H
• InChI Key： WSVCGYSRZYNJMC-UHFFFAOYSA-N
• SMILES： CC1NCCC2=CC(O)=C(O)C=C12.Cl

Computed Properties

• Exact Mass: 215.0713064Da
• Monoisotopic Mass: 215.0713064Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 6,7-Isoquinolinediol, 1,2,3,4-tetrahydro-1-methyl-, hydrochloride

Professional Introduction to 6,7-Isoquinolinediol, 1,2,3,4-tetrahydro-1-methyl-, hydrochloride (CAS No. 79923-51-6)

6,7-Isoquinolinediol, 1,2,3,4-tetrahydro-1-methyl-, hydrochloride, identified by the CAS number 79923-51-6, is a chemically significant compound that has garnered attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to the isoquinoline class of heterocyclic aromatic organic compounds, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The presence of hydrochloride in its name indicates that it is the salt form of the base compound, which often enhances its solubility and stability, making it more suitable for various biochemical and pharmacological studies.

The molecular structure of 1,2,3,4-tetrahydro-1-methylisoquinoline-6,7-diol features a fused bicyclic system with an oxygen-containing side chain. This structural motif is particularly intriguing because it combines the aromatic stability of the isoquinoline core with the polar characteristics of the diol functional groups. Such a combination not only influences its chemical reactivity but also its interaction with biological targets. The tetrahydro moiety further modifies the electronic properties of the molecule by introducing saturation into the aromatic system, which can affect both its metabolic pathways and pharmacokinetic behavior.

In recent years, there has been a growing interest in isoquinoline derivatives as potential therapeutic agents due to their demonstrated efficacy in various pharmacological assays. Specifically, 6,7-Isoquinolinediol, 1,2,3,4-tetrahydro-1-methyl-, hydrochloride has been studied for its potential role in modulating enzymatic activities and signaling pathways associated with neurological disorders. Preliminary research suggests that this compound may interact with receptors and enzymes involved in neuroprotection and inflammation reduction. These findings are particularly relevant in the context of aging-related neurodegenerative diseases such as Alzheimer's and Parkinson's diseases.

The diol functional groups in 1-methyltetrahydroisoquinoline-6,7-diol hydrochloride are critical for its biological activity. Diols are known to participate in hydrogen bonding interactions with biological molecules, which can be leveraged to enhance binding affinity and selectivity. Furthermore, the hydrochloride salt form improves water solubility, facilitating intravenous administration and enhancing bioavailability—a crucial factor for drug development. This makes CAS No. 79923-51-6 an attractive candidate for further investigation into novel drug formulations.

Advances in computational chemistry have enabled researchers to predict the binding modes of 6,7-Isoquinolinediol derivatives with high precision. Molecular docking studies have revealed that this compound can bind to specific pockets on target proteins with high affinity. For instance, it has shown potential as an inhibitor of certain kinases implicated in cancer progression. The ability to computationally model these interactions not only accelerates drug discovery but also provides insights into structure-activity relationships (SARs), guiding synthetic modifications to optimize potency and selectivity.

The synthesis of 1-methyltetrahydroisoquinoline-6-carboxylic acid hydrochloride (a related derivative) has been well-documented in several academic publications. These synthetic routes often involve multi-step organic transformations starting from readily available precursors such as benzaldehyde or indole derivatives. The introduction of the tetrahydro ring system typically requires catalytic hydrogenation or microbial reduction techniques. Given the complexity of isoquinoline scaffolds, optimizing synthetic pathways for high yield and purity remains a key challenge in industrial-scale production.

From a regulatory perspective,CAS No 79923-51-6 falls under guidelines that prioritize safety and efficacy in pharmaceutical applications rather than being classified as hazardous or controlled substances. This classification allows researchers greater flexibility in conducting preclinical studies without stringent restrictions on handling or storage requirements—provided standard laboratory practices are followed.

The pharmacokinetic profile of this compound is another area of active investigation. Animal models have been employed to assess absorption distribution metabolism excretion (ADME) properties following oral or intravenous administration. Early data indicate moderate bioavailability coupled with rapid clearance rates through renal excretion—suggesting potential limitations if administered repeatedly without sustained release formulations being developed concurrently.

In conclusion,6-(Hydroxymethyl)-1-methyltetrahydropyrido[3',2':1',2"]isoindole hydrochloride, while still under extensive research before reaching clinical trials,represents a promising scaffold within medicinal chemistry due to its structural versatility combined with demonstrated biological activity across multiple disease models including neurodegeneration cancer treatment contexts mentioned above. Continued exploration into synthetic methodologies SAR optimization computational modeling alongside rigorous preclinical testing will determine whether this derivative progresses toward becoming an effective therapeutic agent anytime soon.